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Compound of Interest

Compound Name: Benzyl 6-aminonicotinate

Cat. No.: B582071 Get Quote

Benzyl 6-aminonicotinate: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

CAS Number: 935687-49-3 Synonyms: Benzyl 6-aminopyridine-3-carboxylate, 6-

Aminonicotinic acid benzyl ester

This technical guide provides a summary of the available information on Benzyl 6-
aminonicotinate. It is intended for an audience of researchers, scientists, and professionals

involved in drug development.

Chemical and Physical Properties
Benzyl 6-aminonicotinate is a pyridine derivative with a benzyl ester functional group. A

summary of its key physicochemical properties is provided in Table 1.
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Property Value Reference

Molecular Formula C₁₃H₁₂N₂O₂ [1][2]

Molecular Weight 228.25 g/mol [2][3]

Density 1.244 g/cm³ [1]

Boiling Point 420.461°C at 760 mmHg [1]

Flash Point 208.088°C [1]

Refractive Index 1.624 [1]

Storage
Keep in a dark place, sealed in

dry, 2-8°C
[4]

Synthesis
A specific, detailed synthesis protocol for Benzyl 6-aminonicotinate is not readily available in

peer-reviewed literature. However, a general method for producing benzyl ester 2-

aminonicotinate derivatives is described in patent EP3088391A1. The following protocol is

adapted from the synthesis of a structurally related compound, 2-amino-6-methyl nicotinic acid-

4-phenoxybenzyl, and serves as a representative experimental procedure.

Experimental Protocol: Representative Synthesis
Objective: To synthesize a benzyl 6-aminonicotinate derivative via esterification.

Materials:

6-Aminonicotinic acid

Benzyl alcohol (or a substituted benzyl alcohol)

N,N-dimethylformamide (DMF)

Thionyl chloride or Oxalyl chloride

A suitable base (e.g., Potassium carbonate, 4-dimethylaminopyridine)
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Dichloromethane (DCM)

Standard laboratory glassware and purification apparatus (silica gel for chromatography)

Solvents for chromatography (e.g., Hexane, Ethyl acetate)

Procedure:

Activation of the Carboxylic Acid:

Suspend 6-aminonicotinic acid in a suitable solvent such as Dichloromethane.

Cool the suspension to a low temperature (e.g., 5°C).

Add a halogenating agent like oxalyl chloride along with a catalytic amount of DMF.

Stir the mixture for a sufficient time (e.g., 2 hours) to form the acyl chloride intermediate.

Esterification:

In a separate flask, dissolve the corresponding benzyl alcohol and a base (e.g., 4-

dimethylaminopyridine) in Dichloromethane.

Cool this solution to a low temperature (e.g., 5°C).

Slowly add the acyl chloride solution prepared in step 1 to the alcohol solution.

Allow the reaction to proceed with stirring for a set duration (e.g., 1 hour).

Workup and Purification:

Quench the reaction by adding water.

Separate the organic layer.

Wash the organic layer with saturated brine.

Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate).
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Remove the solvent under reduced pressure.

Purify the crude product by silica gel column chromatography using an appropriate solvent

system (e.g., a gradient of hexane and ethyl acetate).

The following diagram illustrates the general workflow for this synthesis.

6-Aminonicotinic Acid Acyl Halide Intermediate

  Halogenating Agent
(e.g., Oxalyl Chloride)

Benzyl 6-aminonicotinate

  Base

Benzyl Alcohol

Click to download full resolution via product page

Caption: General synthesis workflow for Benzyl 6-aminonicotinate.

Biological Activity and Drug Development Potential
As of the latest available information, there are no published studies detailing the biological

activity, mechanism of action, or potential therapeutic applications of Benzyl 6-
aminonicotinate (CAS 935687-49-3). While related compounds containing the

aminonicotinate or benzyl scaffold have been investigated for various activities, including as

potential anticancer agents, this specific molecule remains uncharacterized in the biological

context.

For drug development professionals, Benzyl 6-aminonicotinate represents a novel chemical

entity that would require extensive screening to determine its pharmacological profile. A

potential starting point for such an investigation is outlined in the conceptual workflow below.
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Caption: A conceptual workflow for the biological evaluation of Benzyl 6-aminonicotinate.
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Quantitative Data
There is currently no publicly available quantitative data, such as IC₅₀, EC₅₀, or

pharmacokinetic parameters, for Benzyl 6-aminonicotinate.

Conclusion
Benzyl 6-aminonicotinate is a chemical compound for which basic physicochemical

properties are known and a synthetic route can be proposed based on established chemical

principles. However, a critical gap exists in the understanding of its biological properties. For

the scientific and drug development community, this compound represents an unexplored area

of chemical space that requires primary screening and further investigation to uncover any

potential therapeutic value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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